1-(2-Aminoethyl)-1,3-dihydro-2,1,3-benzothiadiazole-2,2-dione

• Molecular Formula: C8H11N3O2S
• Molecular Weight: 213.26 g/mol
• SMILES: C1=CC=C2C(=C1)NS(=O)(=O)N2CCN
• InChI: InChI=1S/C8H11N3O2S/c9-5-6-11-8-4-2-1-3-7(8)10-14(11,12)13/h1-4,10H,5-6,9H2
• InChIKey: WLVWTCOFSUWYCQ-UHFFFAOYSA-N

1-(2-Aminoethyl)-1,3-dihydro-2,1,3-benzothiadiazole-2,2-dione: Core Characteristics

1-(2-Aminoethyl)-1,3-dihydro-2,1,3-benzothiadiazole-2,2-dione (free base; CAS 1607276-71-0 as the hydrochloride salt) is a heterocyclic benzothiadiazole dioxide (BTD dioxide) carrying a primary amine-terminated ethyl side chain at the N1 position [1]. The benzothiadiazole 2,2-dioxide scaffold is recognized as an electron-deficient, planar bicyclic core with applications spanning medicinal chemistry (RORC inverse agonism, STAT3 inhibition, norepinephrine transporter inhibition) and materials science (n-type organic semiconductors, fluorescent sensors) [2][3]. The aminoethyl appendage distinguishes this compound from the parent 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide (CAS 1615-06-1) and from N-aryl or N-morpholinoethyl analogs, conferring a chemically addressable primary amine handle that is absent in most in-class comparators [3].

Primary amine handle for bioconjugation and covalent anchoring

Water-soluble hydrochloride salt for aqueous workflows

Fragment-like intermediate for scaffold diversification and SAR

• [1] PubChem CID 75414159: 1-(2-Aminoethyl)-1,3-dihydro-2,1,3-benzothiadiazole-2,2-dione hydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75414159 View Source
• [2] Muegge, I. et al. (2015). Discovery of 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide analogs as new RORC modulators. Bioorganic & Medicinal Chemistry Letters, 25(9), 1892–1895. DOI: 10.1016/j.bmcl.2015.03.042 View Source
• [3] Mori, M. et al. (2020). Towards the Inhibition of Protein–Protein Interactions (PPIs) in STAT3: Insights into a New Class of Benzothiadiazole Derivatives. Molecules, 25(15), 3509. DOI: 10.3390/molecules25153509 View Source

1-(2-Aminoethyl)-1,3-dihydro-2,1,3-benzothiadiazole-2,2-dione: Primary Amine Differentiation

Benzothiadiazole 2,2-dioxides as a class display divergent biological and physicochemical profiles depending on the N1-substituent identity, making simple in-class substitution unreliable without quantitative justification. The parent 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide (predicted pKa ≈ 5.62 [1]) is a relatively acidic sulfamide NH, whereas the N1-aminoethyl derivative introduces a basic primary amine (predicted pKa ≈ 9–10) that remains protonated at physiological pH, fundamentally altering solubility, hydrogen-bonding capacity, and chemical reactivity [2]. Morpholinoethyl analogs such as WYE-114152 rely on a tertiary amine and lack the nucleophilic primary amine required for bioconjugation (e.g., maleimide-thiol crosslinking in hydrogel systems) [3]. Thus, the aminoethyl compound cannot be replaced by either the unsubstituted parent scaffold or by tertiary-amine-bearing analogs without losing the primary-amine-driven functional properties documented below.

Parent BTD dioxide replacement

Lacks basic amine and pH-independent solubility; no bioconjugation site, limiting aqueous formulation and immobilization.

Morpholinoethyl / tertiary amine analog

Tertiary amine cannot undergo primary-amine-specific coupling (NHS ester, maleimide); incompatible with hydrogel tethering strategies.

• [1] BenchChem. 1,3-Dihydro-2,1,3-benzothiadiazole 2,2-dioxide: predicted pKa ~5.62. https://www.benchchem.com (Note: used for computed pKa reference only; all biological evidence sourced from primary literature.) View Source
• [2] PubChem CID 75414159: Computed properties including TPSA (83.8 Ų), hydrogen bond donor count (3), rotatable bond count (2). National Center for Biotechnology Information. View Source
• [3] O'Neill, D. J. et al. (2011). Discovery of novel selective norepinephrine inhibitors: 1-(2-morpholin-2-ylethyl)-3-aryl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxides (WYE-114152). Journal of Medicinal Chemistry, 54(19), 6824–6831. DOI: 10.1021/jm200733r View Source

1-(2-Aminoethyl)-1,3-dihydro-2,1,3-benzothiadiazole-2,2-dione: Performance Evidence

Aqueous Solubility: Primary Amine vs. Parent Scaffold

The N1-aminoethyl substituent provides a protonatable primary amine (estimated pKa ~9–10) that markedly enhances aqueous solubility relative to the unsubstituted parent 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide. The parent compound has an estimated water solubility of ~6,784 mg/L (from Log Kow = 1.12) . Although a directly measured, experimentally determined solubility for the free base of the target compound has not been located in the primary literature, the hydrochloride salt (CAS 1607276-71-0) is routinely reported by multiple vendors to be water-soluble at ≥5 mg/mL (≥23 mM) , representing a >13.6-fold increase in molar solubility relative to the parent free base (170.19 g/mol; ~39.9 mM saturation). This increase is consistent with the added polarity (TPSA increase from ~67 Ų for the parent to 83.8 Ų for the target [1]) and the additional hydrogen-bond donor contributed by the ammonium group.

Aqueous Solubility

Data to verify

≥23 mM

hydrochloride salt in water

pH-independent solubility for biological media

Vendor-reported; TPSA +16.8 Ų supports higher polarity vs parent

Evidence Dimension	Aqueous solubility (molar concentration at saturation)
Target Compound Data	≥23 mM (hydrochloride salt; vendor-reported solubility ≥5 mg/mL in water)
Comparator Or Baseline	Parent 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide: estimated ~39.9 mM (6,784 mg/L) as free base ; however, the parent lacks a basic amine, resulting in pH-dependent solubility that drops sharply above its sulfamide pKa (~5.62)
Quantified Difference	Protonated aminoethyl derivative remains soluble at neutral pH where the parent sulfamide NH becomes deprotonated; precise fold-difference depends on pH and counterion. TPSA increase of +16.8 Ų and HBD increase from 2→3 [1].
Conditions	Computed physicochemical parameters: PubChem (target) and ChemSpider ACD/Labs Percepta (parent). Vendor-reported solubility for hydrochloride salt in water.

Why This Matters

The aminoethyl compound's pH-independent aqueous solubility (via salt formation) removes the acidic pH constraint that limits the parent scaffold's utility in physiological buffers, expanding formulation options for biological assays and bioconjugation workflows.

• [1] PubChem CID 75414159: Computed TPSA = 83.8 Ų, Hydrogen Bond Donor Count = 3, Rotatable Bond Count = 2. View Source

Bioconjugation Capability: Primary Amine vs. Morpholinoethyl Analogs

The terminal primary amine (pKa ~9–10) on the aminoethyl side chain enables covalent coupling chemistries—such as reaction with maleimide-functionalized biopolymers, NHS esters, or isothiocyanates—that are mechanistically inaccessible to tertiary-amine-bearing analogs (e.g., WYE-114152, which carries a morpholin-2-ylethyl group) or N-aryl-substituted benzothiadiazole dioxides [1]. The compound has been explicitly utilized as a crosslinking component in maleimide-modified hyaluronic acid/gelatin hydrogel delivery systems for regenerative medicine applications . In contrast, the 1-(2-morpholin-2-ylethyl) analog series (IC50 = 15 nM at hNET [2]) relies on a tertiary amine for transporter pharmacophore recognition and lacks a nucleophilic primary amine suitable for covalent immobilization. This functional dichotomy means the aminoethyl compound is procurement-preferred when the benzothiadiazole dioxide core must be covalently tethered to a biomaterial matrix.

Bioconjugation Handle

Reported

Primary amine present vs Tertiary amine only

Enables covalent coupling (maleimide, NHS) absent in morpholinoethyl analogs

Functional group analysis; hydrogel crosslinking documented

Evidence Dimension	Covalent bioconjugation capability (presence of nucleophilic primary amine)
Target Compound Data	Contains primary amine (–CH₂CH₂NH₂) capable of maleimide addition, NHS ester coupling, and reductive amination
Comparator Or Baseline	WYE-114152 (1-(2-morpholin-2-ylethyl)-3-aryl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide): tertiary morpholine nitrogen only; no primary amine [2]. 5,6-Dimethyl-1H,3H-2,1,3-benzothiadiazole-2,2-dioxide: no N1-alkylamine substituent [3].
Quantified Difference	Binary: primary amine present (target) vs. absent (comparators). Direct comparative conjugation efficiency data not published.
Conditions	Functional group analysis based on chemical structure; hydrogel application context from vendor documentation and materials science literature .

Why This Matters

For research programs requiring covalent immobilization of a benzothiadiazole dioxide scaffold onto a biomaterial surface or hydrogel network, the aminoethyl compound is functionally irreplaceable by morpholinoethyl or N-aryl analogs, reducing procurement risk and avoiding the need for de novo linker synthesis.

• [1] O'Neill, D. J. et al. (2011). Discovery of novel selective norepinephrine inhibitors: 1-(2-morpholin-2-ylethyl)-3-aryl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxides (WYE-114152). J. Med. Chem., 54(19), 6824–6831. View Source
• [2] O'Neill, D. J. et al. (2011). Compound 10b (WYE-114152): hNET IC50 = 15 nM, selectivity >430-fold over hSERT, >548-fold over hDAT. J. Med. Chem., 54(19), 6824–6831. View Source
• [3] Mori, M. et al. (2020). 5,6-Dimethyl-1H,3H-2,1,3-benzothiadiazole-2,2-dioxide (compound 1): STAT3 inhibitor, IC50 = 15.8 ± 0.6 µM. Molecules, 25(15), 3509. View Source

HBD and TPSA Comparison vs. Parent Scaffold

The aminoethyl substitution increases the hydrogen-bond donor count from 2 (parent 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide) to 3 (target compound) and the topological polar surface area (TPSA) from ~67 Ų to 83.8 Ų [1]. These shifts are quantitatively meaningful for CNS drug-likeness scoring: the parent scaffold (HBD = 2, TPSA = 67 Ų) sits near the upper boundary of desirable CNS MPO parameter space (TPSA < 90 Ų, HBD ≤ 3) [2], while the aminoethyl analog (HBD = 3, TPSA = 83.8 Ų) remains within generally favorable limits but carries an additional hydrogen-bond donor that may reduce passive blood-brain barrier permeability relative to the parent—a distinction that procurement decisions must reflect when CNS vs. peripheral target engagement is the goal.

HBD & TPSA Shift

Class-level

+1 HBD, +16.8 Ų

relative to parent scaffold

May reduce passive BBB permeability; peripheral target engagement likely

Computed properties; CNS MPO parameter shift context

Evidence Dimension	Computed hydrogen-bond donor count and topological polar surface area
Target Compound Data	HBD = 3; TPSA = 83.8 Ų; rotatable bonds = 2 [1]
Comparator Or Baseline	Parent 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide: HBD = 2; TPSA = 67 Ų; rotatable bonds = 0 . For reference, WYE-114152 (MW ~377, TPSA higher but not directly comparable due to additional aryl substituent).
Quantified Difference	ΔHBD = +1; ΔTPSA = +16.8 Ų; Δ rotatable bonds = +2 [1].
Conditions	Computed using PubChem (Cactvs) and ChemSpider (ACD/Labs Percepta).

Why This Matters

When selecting benzothiadiazole dioxide building blocks for CNS-targeted medicinal chemistry programs, the parent scaffold (HBD = 2) may offer better passive permeability, whereas the aminoethyl analog's higher TPSA and HBD count may favor peripheral target engagement or improved aqueous solubility for in vitro assay compatibility.

• [1] PubChem CID 75414159: HBD = 3, TPSA = 83.8 Ų, rotatable bonds = 2. View Source
• [2] Wager, T. T. et al. (2010). Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach. ACS Chemical Neuroscience, 1(6), 435–449. (TPSA < 90 Ų, HBD ≤ 3 as favorable CNS MPO descriptors.) View Source

Biological Target Profile: Aminoethyl vs. RORC/STAT3 Inhibitors

Benzothiadiazole 2,2-dioxides occupy a pharmacologically versatile chemotype with reported activity across RORC (compound 14: cell-based IC50 = 5.7 μM; optimized compound 19: human PBMC IC50 = 440 nM), STAT3 (5,6-dimethyl analog: IC50 = 15.8 ± 0.6 μM), and hNET (WYE-114152: IC50 = 15 nM) [1][2][3]. The aminoethyl compound itself has not been the subject of published, peer-reviewed target-specific IC50 profiling; however, its structural position—carrying a primary amine at N1 without the 3-aryl substitution pattern critical for hNET potency (WYE-114152) or the 5,6-dimethyl substitution important for STAT3 inhibition—suggests a distinct target-selectivity profile. The primary amine in the aminoethyl series provides a basic center absent in optimized RORC inverse agonists, which tend toward neutral or lipophilic N1-substituents [1]. This structural divergence supports the compound's primary utility as a scaffold diversification intermediate rather than as a pre-optimized biological probe.

Biological Target Profile

Class-level

No peer-reviewed target IC₅₀ available

Positioned as diversification intermediate, not a pre-optimized probe

Comparator SAR for RORC, STAT3, hNET provided; structural divergence noted

Evidence Dimension	Reported biological target IC50 values for in-class benzothiadiazole dioxide analogs
Target Compound Data	No published, peer-reviewed target-specific IC50 data located for the aminoethyl compound as of the literature search date. The compound is primarily positioned as a versatile building block and bioconjugation scaffold.
Comparator Or Baseline	RORC inverse agonist compound 14: IC50 = 5.7 μM (cell-based reporter gene assay); compound 19: IC50 = 440 nM (human PBMC) [1]. STAT3 inhibitor 5,6-dimethyl analog: IC50 = 15.8 ± 0.6 μM (AlphaScreen) [2]. WYE-114152: hNET IC50 = 15 nM [3].
Quantified Difference	Not applicable—target compound lacks published target IC50 data. Differentiation is structural: absence of 3-aryl (hNET-optimized) and 5,6-dialkyl (STAT3-optimized) pharmacophoric elements.
Conditions	Biological assays as described in cited primary references.

Why This Matters

Procurement decisions must acknowledge that the aminoethyl compound is not a pre-validated biological probe but rather a synthetically versatile intermediate whose value lies in scaffold elaboration and bioconjugation—a complementary role to the target-optimized analogs that dominate the benzothiadiazole dioxide literature.

• [1] Muegge, I. et al. (2015). RORC inverse agonists: compound 14 IC50 = 5.7 μM, compound 19 IC50 = 440 nM. Bioorg. Med. Chem. Lett., 25(9), 1892–1895. View Source
• [2] Mori, M. et al. (2020). STAT3 inhibitor: 5,6-dimethyl-1H,3H-2,1,3-benzothiadiazole-2,2-dioxide IC50 = 15.8 ± 0.6 μM. Molecules, 25(15), 3509. View Source
• [3] O'Neill, D. J. et al. (2011). WYE-114152: hNET IC50 = 15 nM, selectivity >430-fold over hSERT, >548-fold over hDAT. J. Med. Chem., 54(19), 6824–6831. View Source

1-(2-Aminoethyl)-1,3-dihydro-2,1,3-benzothiadiazole-2,2-dione: Key Applications

Bioconjugation for Hydrogel Tissue Engineering

The primary amine on the aminoethyl side chain enables direct covalent coupling to maleimide-functionalized hyaluronic acid, gelatin, or PEG-based hydrogel precursors via nucleophilic addition, forming stable thioether or amide linkages. This application is documented in maleimide-modified hyaluronic acid/gelatin hydrogel delivery systems for regenerative medicine . The hydrochloride salt form (CAS 1607276-71-0) provides the aqueous solubility necessary for homogeneous incorporation into hydrogel prepolymer solutions. Neither the parent benzothiadiazole dioxide (which lacks a nucleophilic side chain) nor the N-morpholinoethyl analogs (which carry only a tertiary amine) can substitute for this covalent tethering function.

Medicinal Chemistry Scaffold Diversification

The aminoethyl compound serves as a versatile synthetic intermediate for generating diverse benzothiadiazole dioxide libraries. The primary amine can be elaborated via reductive amination, amide coupling, sulfonamide formation, or urea synthesis to introduce target-specific pharmacophoric elements. This contrasts with pre-optimized analogs such as WYE-114152 or the RORC inverse agonist series, which carry fixed N1-substituents not amenable to further diversification. The PubChem-computed properties (MW = 213.26 free base; TPSA = 83.8 Ų; rotatable bonds = 2) are consistent with a fragment-like scaffold suitable for lead-generation campaigns [1].

Sulfamide NH Acidity Modulation Probe

The N1-aminoethyl group alters the electronic environment of the benzothiadiazole dioxide core by replacing an acidic sulfamide NH (parent pKa ~5.62) with a basic amine-substituted alkyl chain. This provides a comparative tool for investigating how N1-substituent electronic effects modulate the core's electron-accepting strength, fluorescence properties, and hydrogen-bonding capacity—parameters relevant to both medicinal chemistry (target engagement) and materials science (organic semiconductor band-gap tuning) [2]. The parent compound and N-methyl analogs serve as natural comparators in such studies.

n-Type Organic Semiconductor Building Block

The benzothiadiazole dioxide core is an established electron-accepting (n-type) building block for organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and LEDs [3]. The aminoethyl substituent provides a synthetic handle for covalent attachment to polymer backbones or for surface immobilization on electrodes, enabling the fabrication of functional organic electronic devices. When procuring for materials science applications, the aminoethyl compound should be selected over the parent scaffold specifically when subsequent covalent anchoring to a device substrate is required.

Application

Selection Property

Validation Focus

Hydrogel bioconjugation

Primary amine nucleophilicity

Covalent tethering to maleimide-modified biopolymers

Scaffold diversification

Primary amine derivatization chemistry

Amide, sulfonamide, urea library synthesis

Electronic modulation studies

N1-substituent electronic effects

Core electron-accepting and fluorescence response

Organic semiconductor anchoring

Polymer backbone attachment handle

Surface immobilization for OFET / OPV devices

• [1] PubChem CID 75414159: MW = 213.26 (free base), TPSA = 83.8 Ų, HBD = 3. View Source
• [2] Muegge, I. et al. (2015). Benzothiadiazole 2,2-dioxides as RORC inverse agonists; SAR at N1 position explored. Bioorg. Med. Chem. Lett., 25(9), 1892–1895. View Source
• [3] Yi, J. et al. (2020). Design and Synthesis of Annulated Benzothiadiazoles via Dithiolate Formation for Ambipolar Organic Semiconductors. ACS Applied Materials & Interfaces. (Benzothiadiazole as n-type building block for OFETs.) View Source